Cas no 2264-40-6 (Bis(1H,1H,9H-perfluorononyl) carbonate)

Bis(1H,1H,9H-perfluorononyl) carbonate is a fluorinated carbonate ester characterized by its highly stable perfluorinated alkyl chains. This compound exhibits exceptional chemical and thermal stability, making it suitable for applications requiring resistance to harsh environments, such as high temperatures or aggressive solvents. Its fluorinated structure imparts low surface energy, contributing to hydrophobic and oleophobic properties, which are valuable in coatings, surfactants, and specialty polymers. Additionally, the carbonate functional group provides reactivity for further chemical modifications, enabling its use as a building block in advanced material synthesis. The product’s combination of durability and functional versatility makes it a useful component in high-performance industrial formulations.

Bis(1H,1H,9H-perfluorononyl) carbonate structure

2264-40-6 structure

Product Name:Bis(1H,1H,9H-perfluorononyl) carbonate

CAS No:2264-40-6

MF:C₁₉H₆F₃₂O₃

MW:890.198058605194

CID:4642215

Update Time:2025-11-02

Bis(1H,1H,9H-perfluorononyl) carbonate Chemical and Physical Properties

Names and Identifiers

- Bis(1H,1H,9H-perfluorononyl) carbonate
- Inchi： 1S/C19H6F32O3/c20-3(21)8(28,29)12(36,37)16(44,45)18(48,49)14(40,41)10(32,33)6(24,25)1-53-5(52)54-2-7(26,27)11(34,35)15(42,43)19(50,51)17(46,47)13(38,39)9(30,31)4(22)23/h3-4H,1-2H2
- InChI Key： HSRAOQHBGBPONG-UHFFFAOYSA-N
- SMILES： C(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F)(=O)OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)F

Bis(1H,1H,9H-perfluorononyl) carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC450382-25g	Bis(1H,1H,9H-perfluorononyl) carbonate	2264-40-6		25g	£1050.00	2024-07-23

Bis(1H,1H,9H-perfluorononyl) carbonate Related Literature

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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

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4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on Bis(1H,1H,9H-perfluorononyl) carbonate

Bis(1H,1H,9H-perfluorononyl) carbonate (CAS No. 2264-40-6): A Comprehensive Guide to Its Properties and Applications

Bis(1H,1H,9H-perfluorononyl) carbonate (CAS No. 2264-40-6) is a specialized fluorinated compound that has garnered significant attention in advanced material science and industrial applications. This perfluorinated carbonate derivative is known for its unique chemical stability, hydrophobic properties, and resistance to extreme environmental conditions. As industries increasingly seek sustainable and high-performance materials, compounds like Bis(1H,1H,9H-perfluorononyl) carbonate are becoming indispensable.

The molecular structure of Bis(1H,1H,9H-perfluorononyl) carbonate features two perfluorononyl groups bonded to a central carbonate moiety. This configuration imparts exceptional thermal and chemical resistance, making it suitable for applications where durability is critical. Researchers and engineers often explore fluorinated carbonates for their ability to repel water, oils, and other contaminants, which aligns with the growing demand for self-cleaning surfaces and anti-fouling coatings.

One of the most prominent applications of Bis(1H,1H,9H-perfluorononyl) carbonate is in the development of high-performance coatings. These coatings are used in aerospace, automotive, and electronics industries to protect surfaces from corrosion, UV radiation, and chemical exposure. The compound’s hydrophobic nature also makes it a candidate for water-repellent textiles, a topic of high interest in the fashion and outdoor gear sectors. With sustainability becoming a key focus, manufacturers are investigating how fluorinated compounds can be integrated into eco-friendly product designs.

In the field of electronics and semiconductors, Bis(1H,1H,9H-perfluorononyl) carbonate is explored for its dielectric properties and compatibility with thin-film technologies. As the demand for smaller, faster, and more efficient electronic devices grows, materials like this perfluorinated carbonate are critical for enabling next-generation innovations. Additionally, its stability under high temperatures makes it a potential candidate for thermal management solutions in advanced computing systems.

The synthesis and handling of Bis(1H,1H,9H-perfluorononyl) carbonate require specialized expertise due to its fluorinated structure. Researchers often employ controlled reaction conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly used to characterize this compound, ensuring its suitability for specific applications. Safety protocols are strictly followed to mitigate any potential risks associated with handling fluorinated materials.

Market trends indicate a rising interest in Bis(1H,1H,9H-perfluorononyl) carbonate and related fluorinated compounds, driven by advancements in material science and industrial needs. Companies are investing in research to discover new applications, particularly in renewable energy and green chemistry. For instance, its potential use in lithium-ion batteries as an electrolyte additive is under investigation, aligning with the global push for sustainable energy storage solutions.

Environmental considerations are also shaping the future of Bis(1H,1H,9H-perfluorononyl) carbonate. While fluorinated compounds offer unparalleled performance, their persistence in the environment has led to stricter regulations. Researchers are actively working on biodegradable alternatives and improved recycling methods to address these concerns. This balance between performance and sustainability is a hot topic in scientific and industrial circles.

In summary, Bis(1H,1H,9H-perfluorononyl) carbonate (CAS No. 2264-40-6) is a versatile and high-value compound with applications spanning multiple industries. Its unique properties, including chemical resistance, hydrophobicity, and thermal stability, make it a material of choice for cutting-edge technologies. As research continues to uncover new uses and improve its environmental profile, this perfluorinated carbonate is poised to play a pivotal role in the future of advanced materials.